N-{2-bromo-4-[N-(4,5-dihydro-1H-imidazol-2-yl)ethanehydrazonoyl]phenyl}acetamide

• IUPAC Name: N-[2-bromo-4-[(E)-N-(4,5-dihydro-1H-imidazol-2-ylamino)-C-methylcarbonimidoyl]phenyl]acetamide
• InChI: InChI=1S/C13H16BrN5O/c1-8(18-19-13-15-5-6-16-13)10-3-4-12(11(14)7-10)17-9(2)20/h3-4,7H,5-6H2,1-2H3,(H,17,20)(H2,15,16,19)/b18-8+
• InChI Key: RCHCDMJIJJRONF-QGMBQPNBSA-N
• Canonical SMILES: CC(=NNC1=NCCN1)C2=CC(=C(C=C2)NC(=O)C)Br
• Isomeric SMILES: C/C(=N\NC1=NCCN1)/C2=CC(=C(C=C2)NC(=O)C)Br
• Molecular Formula: C13H16BrN5O
• Molecular Weight: 338.20 g/mol

Description

Synthesis Analysis

The synthesis of N-substituted derivatives of similar compounds involves multiple steps, starting with the conversion of benzoic acid into its derivatives, followed by reactions with N-alkyl/aryl substituted 2-bromoacetamide in the presence of specific reagents like DMF and sodium hydride (NaH). These procedures result in compounds with significant activity against selected microbial species, indicating their potential utility in antimicrobial applications (Rehman et al., 2016).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through techniques such as IR, NMR, and Mass spectra. For instance, studies on acetamide derivatives have shown specific protonation sites on the molecule, contributing to our understanding of their chemical behavior (Duran & Canbaz, 2013).

Chemical Reactions and Properties

Compounds with similar structures have been shown to undergo cyclization reactions leading to the formation of various derivatives. These reactions are typically characterized using spectral data, highlighting the versatility of these molecules in synthesizing new chemical entities (Nguyen et al., 2016).

Physical Properties Analysis

The crystalline structure and packing of related acetamide compounds have been studied, revealing details about their molecular geometry and the nature of intermolecular interactions, such as hydrogen bonding. These findings are essential for understanding the compound's physical properties and potential applications (Sethusankar et al., 2002).

Chemical Properties Analysis

Investigations into the antibacterial activity of derivatives have shown significant efficacy, pointing to the chemical properties that make these compounds suitable for biomedical applications. The synthesis and evaluation of these compounds underscore their potential as antimicrobial agents (Gul et al., 2017).

Future Directions

Imidazole compounds have a broad range of applications, from pharmaceuticals and agrochemicals to dyes for solar cells, functional materials, and catalysis. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This suggests that “N-{2-bromo-4-[N-(4,5-dihydro-1H-imidazol-2-yl)ethanehydrazonoyl]phenyl}acetamide” and similar compounds may have potential for future research and applications.